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Compound of Interest

Compound Name: Fmoc-Phe-OH

Cat. No.: B557390 Get Quote

An In-depth Technical Guide to the Safe Handling of Fmoc-Phe-OH

N-(9-Fluorenylmethoxycarbonyl)-L-phenylalanine (Fmoc-Phe-OH) is a fundamental building

block in solid-phase peptide synthesis (SPPS), a cornerstone technique in drug discovery and

development. While not classified as a hazardous substance under the Globally Harmonized

System (GHS), adherence to rigorous safety and handling protocols is paramount to ensure

personnel safety and maintain experimental integrity. This guide provides a comprehensive

overview of the safety data, handling procedures, and emergency measures for Fmoc-Phe-
OH.

Chemical Identification and Properties
Fmoc-Phe-OH is a derivative of the amino acid L-phenylalanine, featuring the base-labile

Fmoc protecting group on its amino terminus. This protection strategy is central to its

application in the stepwise assembly of peptide chains.

Table 1: Physicochemical and Identification Data for Fmoc-Phe-OH
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Property Value Citation(s)

CAS Number 35661-40-6 [1][2][3]

EC Number 252-661-1 [1][2]

Molecular Formula C₂₄H₂₁NO₄ [1][2]

Molecular Weight 387.43 g/mol [2][4]

Appearance
White to light yellow or beige

crystal powder
[1][5]

Melting Point 180 - 187 °C [1][2][5]

Solubility

Highly hydrophobic; soluble in

Dimethylformamide (DMF) and

N-Methyl-2-pyrrolidone (NMP)

[4][5]

Storage Temperature 2 - 8 °C [1][2]

Hazard Identification and Safety
According to available Safety Data Sheets (SDS), Fmoc-Phe-OH is not classified as a

hazardous substance or mixture under Regulation (EC) No. 1272/2008 or other GHS-based

regulations.[3][6][7] Consequently, it does not have assigned GHS pictograms, signal words, or

standardized hazard statements.[1][3][6]

However, as with any chemical reagent, potential hazards exist, and its toxicological properties

have not been thoroughly investigated.[1] Inhalation of the powder may be harmful and may

cause respiratory tract irritation.[8] Direct contact with skin and eyes should be avoided.[3]

Experimental Protocols and Handling
Proper handling is crucial to minimize exposure and prevent contamination. The following

protocols are based on standard laboratory safety practices and information derived from

safety data sheets.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense.
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Eye/Face Protection: Safety glasses with side-shields conforming to EN166 (EU) or NIOSH

(US) standards are required.[1][3]

Skin Protection: Chemically resistant gloves (e.g., nitrile) must be inspected prior to use and

handled with a proper removal technique to avoid skin contact.[3][7] A lab coat or other

impervious clothing should be worn.[3]

Respiratory Protection: In situations where dust is generated and engineering controls are

insufficient, a NIOSH-approved N95-type dust mask should be used. For most small-scale

laboratory manipulations under a fume hood, respiratory protection is not required.[1]

Engineering Controls
Work should be conducted in a well-ventilated area.[8] Using process enclosures or local

exhaust ventilation (e.g., a chemical fume hood) is recommended, especially for procedures

that may generate dust, such as weighing or transferring large quantities of the solid.[3][8]

Safe Handling and Use
Avoid contact with skin, eyes, and clothing.[3]

Avoid the formation of dust and aerosols.[3]

When weighing, do so carefully in a draft-shielded balance or within a fume hood to minimize

dust dispersal.

For dissolution, add the solid Fmoc-Phe-OH to the solvent (e.g., DMF) slowly while stirring

to prevent clumping and splashing.

Practice good industrial hygiene: wash hands thoroughly after handling, before breaks, and

at the end of the workday.[3]

Storage Conditions
Store in a cool, dry, and well-ventilated place.[1][3] The recommended storage temperature

is between 2-8°C.[1][2]

Keep the container tightly closed to prevent moisture absorption and contamination.[1][3]
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Incompatible materials to avoid during storage include strong oxidizing agents and strong

acids.[8]

Emergency and First-Aid Procedures
Table 2: First-Aid Measures for Fmoc-Phe-OH

Exposure Route First-Aid Procedure Citation(s)

Inhalation

Move the person into fresh air.

If not breathing, give artificial

respiration. Consult a

physician.

[1][3]

Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water.

Consult a physician.

[1][3]

Eye Contact

Rinse thoroughly with plenty of

water for at least 15 minutes

and consult a physician.

[3]

Ingestion

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Consult a physician.

[1][3]

Accidental Release Measures
For spills, prevent further leakage if it is safe to do so. Do not let the product enter drains.[3]

Small Spill: Wear appropriate PPE. Carefully sweep up the spilled solid, avoiding dust

formation, and place it in a suitable, closed container for disposal.[1][8]

Large Spill: Evacuate personnel to a safe area.[3] Use personal protective equipment.[8]

Sweep up and shovel the material into suitable containers for disposal according to local

regulations.[8]
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][3]

Hazardous Decomposition Products: Combustion may produce toxic fumes of carbon oxides

(CO, CO₂) and nitrogen oxides (NOx).[1][8]

Special Protective Actions: Firefighters should wear self-contained breathing apparatus

(SCBA) and full turnout gear if necessary.[3][8]

Disposal Considerations
Waste must be disposed of in accordance with federal, state, and local environmental control

regulations.[8] It is the responsibility of the waste generator to determine the toxicity and

physical properties of the material to ensure proper waste identification and disposal methods.

[3]

Visualized Workflows and Relationships
Safe Handling Workflow in Peptide Synthesis
The following diagram outlines a typical workflow for using Fmoc-Phe-OH in a laboratory

setting, emphasizing key safety checkpoints.
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Preparation & Weighing

Reaction Setup

Cleanup & Disposal

1. Retrieve from 2-8°C Storage

2. Equilibrate to Room Temp
in Desiccator

3. Don PPE
(Gloves, Goggles, Lab Coat)

4. Weigh Solid in Fume Hood
 or Ventilated Enclosure

5. Dissolve in DMF/NMP
 in Reaction Vessel

6. Perform Coupling Reaction
(e.g., Solid Phase Synthesis)

7. Decontaminate Glassware

8. Dispose of Waste
(Solid & Liquid) per Protocol

9. Remove PPE & Wash Hands

Click to download full resolution via product page

Fmoc-Phe-OH Experimental Workflow
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Hierarchy of Safety Controls
This diagram illustrates the logical relationship and effectiveness of safety measures when

handling chemical reagents like Fmoc-Phe-OH.

Hierarchy of Controls (Most to Least Effective)

Elimination
(Not Applicable for Required Reagent)

Substitution
(Use a less hazardous alternative)

Engineering Controls
(e.g., Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training, Labeling)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Logical Relationship of Safety Precautions

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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